Cas no 500204-09-1 (2-((4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic acid)

2-((4-Ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic acid is a synthetic coumarin derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a coumarin core with a phenylacetic acid moiety, offering unique reactivity and functional versatility. The ethyl and methyl substituents enhance lipophilicity, potentially improving bioavailability in biological systems. The compound's ketone and ether functionalities provide sites for further chemical modifications, making it a valuable intermediate in organic synthesis. Its chromophore properties may also lend utility in fluorescence-based studies. The molecule's structural complexity allows for exploration in drug discovery, particularly in targeting enzymes or receptors where coumarin derivatives exhibit activity. Careful handling is advised due to potential reactivity of the α-keto acid group.

2-((4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic acid structure

500204-09-1 structure

Product Name:2-((4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic acid

CAS No:500204-09-1

MF:C₂₀H₁₈O₅

MW:338.353926181793

CID:5563398

Update Time:2025-05-20

2-((4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-((4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic acid
- Inchi： 1S/C20H18O5/c1-3-13-11-17(21)25-18-12(2)16(10-9-15(13)18)24-19(20(22)23)14-7-5-4-6-8-14/h4-11,19H,3H2,1-2H3,(H,22,23)
- InChI Key： IPGYKOREVNTCHE-UHFFFAOYSA-N
- SMILES： C(O)(=O)C(OC1=C(C)C2OC(=O)C=C(CC)C=2C=C1)C1=CC=CC=C1

2-((4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
OTAVAchemicals	1095504-100MG	2-[(4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy]-2-phenylacetic acid	500204-09-1	95%	100MG	$200	2023-07-07
OTAVAchemicals	1095504-250MG	2-[(4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy]-2-phenylacetic acid	500204-09-1	95%	250MG	$250	2023-07-07
OTAVAchemicals	1095504-500MG	2-[(4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy]-2-phenylacetic acid	500204-09-1	95%	500MG	$300	2023-07-07
A2B Chem LLC	BA37832-100mg	[(4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy](phenyl)acetic acid	500204-09-1	95%	100mg	$423.00	2024-04-19
A2B Chem LLC	BA37832-250mg	[(4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy](phenyl)acetic acid	500204-09-1	95%	250mg	$478.00	2024-04-19
A2B Chem LLC	BA37832-500mg	[(4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy](phenyl)acetic acid	500204-09-1	95%	500mg	$534.00	2024-04-19

2-((4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic acid Related Literature

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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
3. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

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Additional information on 2-((4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic acid

Comprehensive Overview of 2-((4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic acid (CAS No. 500204-09-1)

2-((4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic acid (CAS No. 500204-09-1) is a synthetic organic compound belonging to the coumarin derivative family. Its unique molecular structure combines a phenylacetic acid moiety with a substituted chromen-2-one core, making it a subject of interest in pharmaceutical and materials science research. The compound's CAS number (500204-09-1) serves as a universal identifier for precise chemical tracking and regulatory compliance.

Recent studies highlight the growing demand for functionalized coumarins like this compound due to their potential applications in fluorescence probes, bioimaging, and drug development. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock novel therapeutic pathways. The 4-ethyl-8-methyl substitution pattern on the coumarin ring enhances its stability, while the phenylacetic acid side chain offers opportunities for further derivatization.

In the context of green chemistry trends, synthetic routes for 500204-09-1 are being optimized to reduce environmental impact. A 2023 study demonstrated improved yields via microwave-assisted synthesis, addressing common search queries about "eco-friendly coumarin synthesis." The compound's photophysical properties also align with current interests in organic electronics, as evidenced by its potential use in OLED materials.

The 2H-chromen-2-one scaffold of this molecule shares structural similarities with natural plant-derived coumarins, sparking investigations into its biological activities. Preliminary data suggests possible interactions with enzyme inhibition targets, though comprehensive toxicity studies remain ongoing. This bridges frequently searched topics like "natural vs synthetic coumarins" and "SAFETY PROFILE of chromen derivatives."

Analytical characterization of 2-((4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic acid typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy – techniques commonly queried by quality control professionals. The compound's logP value (estimated at 3.2) indicates moderate lipophilicity, relevant for drug delivery system design discussions trending in pharmaceutical forums.

Industrial applications leverage the compound's UV absorption characteristics, with patents describing its use in photostabilizers for polymers. This connects to popular searches about "light-stable additives" and "polymer degradation prevention." The phenylacetic acid component additionally enables potential conjugation with biomolecules, expanding its utility in diagnostic reagent development.

Storage recommendations for CAS 500204-09-1 emphasize protection from light degradation and moisture control, with optimal stability observed at -20°C under inert atmosphere. These handling protocols address frequently asked questions about "chemical storage best practices" while ensuring compound integrity for research applications.

Future research directions may explore the compound's structure-property relationships through computational modeling – a hot topic in cheminformatics circles. The presence of both hydrogen bond acceptors and aromatic systems in its architecture makes it a compelling case study for molecular docking simulations, particularly in virtual screening workflows.

In summary, 2-((4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic acid represents a versatile chemical entity with multidisciplinary relevance. Its CAS registry number (500204-09-1) ensures unambiguous identification across scientific literature, while its structural features continue to inspire innovation in medicinal chemistry and functional materials development.